Cas no 332150-45-5 (1-{(furan-2-yl)methylamino}-3-4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxypropan-2-ol)

• Product Name: 1-{(furan-2-yl)methylamino}-3-4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxypropan-2-ol
• CAS No: 332150-45-5
• MF: C₂₂H₂₈N₂O₆
• MW: 416.467526435852
• CID: 6407634
• PubChem ID: 3117164
• Update Time: 2025-07-09

1-{(furan-2-yl)methylamino}-3-4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(furan-2-yl)methylamino}-3-4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxypropan-2-ol
• 3,3-(1,4-phenylenebis(oxy))bis(1-((furan-2-ylmethyl)amino)propan-2-ol)
• 2-Propanol, 1,1'-[1,4-phenylenebis(oxy)]bis[3-[(2-furanylmethyl)amino]- (9CI)
• Z275767706
• 332150-45-5
• 1-{[(furan-2-yl)methyl]amino}-3-[4-(3-{[(furan-2-yl)methyl]amino}-2-hydroxypropoxy)phenoxy]propan-2-ol
• HMS1652E17
• Oprea1_726773
• AKOS016182736
• SR-01000481052-1
• F1011-0671
• SR-01000481052
• AKOS002932165
• 3,3'-(1,4-phenylenebis(oxy))bis(1-((furan-2-ylmethyl)amino)propan-2-ol)
• Oprea1_753477
• 1-(furan-2-ylmethylamino)-3-[4-[3-(furan-2-ylmethylamino)-2-hydroxypropoxy]phenoxy]propan-2-ol

• Inchi： 1S/C22H28N2O6/c25-17(11-23-13-21-3-1-9-27-21)15-29-19-5-7-20(8-6-19)30-16-18(26)12-24-14-22-4-2-10-28-22/h1-10,17-18,23-26H,11-16H2
• InChI Key： DEKFRJPLJRRDIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC(CNCC1=CC=CO1)O)CC(CNCC1=CC=CO1)O

Computed Properties

• Exact Mass: 416.19473662g/mol
• Monoisotopic Mass: 416.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 610.4±55.0 °C(Predicted)
• pka: 13.58±0.20(Predicted)

Additional information on 1-{(furan-2-yl)methylamino}-3-4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxypropan-2-ol

Compound CAS No. 332150-45-5: 1-{(Furan-2-yl)methylamino}-3-[4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxy]propan-2-ol

The compound with CAS No. 332150-45-5, named 1-{(furan-2-yl)methylamino}-3-[4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxy]propan-2-ol, is a complex organic molecule with a unique structure that combines furan moieties, amino groups, and hydroxyl functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology.

Structural Analysis: The molecule features a central propanol backbone with two furan-containing substituents. The furan rings are attached via methylamino linkages, which introduces both electron-donating and potential hydrogen-bonding capabilities. The presence of hydroxyl groups further enhances the molecule's ability to participate in hydrogen bonding, making it suitable for applications requiring strong intermolecular interactions. Recent studies have highlighted the importance of such structural features in drug design, particularly for targeting specific biological pathways.

Synthesis and Properties: The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. Its physical properties, such as solubility in polar solvents and thermal stability, have been extensively characterized. These properties make it a promising candidate for use in drug delivery systems and as a building block in advanced materials.

Biological Activity: Recent studies have explored the biological activity of this compound, particularly its potential as an anti-inflammatory agent. Experimental data indicate that the molecule exhibits moderate inhibitory effects on key enzymes involved in inflammatory responses. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in the treatment of chronic inflammatory diseases. Ongoing research is focused on optimizing its bioavailability and reducing any potential side effects.

Applications in Materials Science: Beyond its biological applications, this compound has shown promise in materials science. Its ability to form stable networks through hydrogen bonding makes it an ideal candidate for use in hydrogels and other soft materials. Researchers have demonstrated that incorporating this compound into hydrogel formulations significantly improves their mechanical properties and biocompatibility. These findings open up new avenues for its use in tissue engineering and regenerative medicine.

Environmental Impact: As with any novel chemical compound, understanding its environmental impact is crucial. Preliminary studies suggest that the compound is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry. However, further research is needed to fully assess its environmental footprint and develop strategies for responsible disposal.

Future Directions: The future of 1-{(furan-2-yl)methylamino}-3-[4-(3-{(furan-2-yl)methylamino}-2-hydroxypropoxy)phenoxy]propan-2-ol lies in leveraging its unique properties for innovative applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this compound. As research progresses, it is anticipated that this molecule will play a pivotal role in advancing both therapeutic interventions and sustainable material solutions.